N-methoxy-N-methyl-1H-benzo[d]imidazole-4-carboxamide

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: N-methoxy-N-methyl-1H-benzimidazole-4-carboxamide
• InChI: InChI=1S/C10H11N3O2/c1-13(15-2)10(14)7-4-3-5-8-9(7)12-6-11-8/h3-6H,1-2H3,(H,11,12)
• InChI Key: UTQIITMABHASPW-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=C2C(=CC=C1)NC=N2)OC

Description

N-methoxy-N-methyl-1H-benzo[d]imidazole-4-carboxamide is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1H-benzoimidazole-4-carboxylic acid hydrochloride (2.0 g, 10.1 mmol), N,O-dimethylhydroxylamine hydrochloride (1.47 g, 15.1 mmol) and ethyldiisopropylamine (7.02 mL, 40.3 mmol) in DMF (10 mL) at room temperature was added O-benzotriazole-N,N,N′,N′-tetramethyl-uronium-hexafluoro-phosphate (3.90 g, 10.3 mmol) in a single portion. The mixture was stirred at room temperature overnight then concentrated in vacuo. Purification by SiO2 chromatography followed by trituration with EtOAc provided 1H-benzoimidazole-4-carboxylic acid methoxy-methyl-amide (945 mg).